Cas no 955028-78-1 (cis-4-Methyl-piperidin-3-ol hydrochloride)

• Product Name: cis-4-Methyl-piperidin-3-ol hydrochloride
• CAS No: 955028-78-1
• MF: C₆H₁₄ClNO
• MW: 151.63
• MDL: MFCD23105974
• CID: 5088364
• Update Time: 2025-06-08

cis-4-Methyl-piperidin-3-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• cis-4-Methyl-piperidin-3-ol hydrochloride

• MDL： MFCD23105974
• Inchi： 1S/C6H13NO.ClH/c1-5-2-3-7-4-6(5)8;/h5-8H,2-4H2,1H3;1H/t5-,6+;/m1./s1
• InChI Key： GZSCYLJBBWUCBZ-IBTYICNHSA-N
• SMILES： [C@H]1(C)[C@@H](O)CNCC1.Cl

Additional information on cis-4-Methyl-piperidin-3-ol hydrochloride

Introduction to cis-4-Methyl-piperidin-3-ol hydrochloride (CAS No. 955028-78-1)

Cis-4-Methyl-piperidin-3-ol hydrochloride (CAS No. 955028-78-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (3R,4S)-4-methylpiperidin-3-ol hydrochloride, is a chiral molecule with a unique structure that makes it an attractive candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of cis-4-Methyl-piperidin-3-ol hydrochloride consists of a piperidine ring with a methyl group and a hydroxyl group attached to adjacent carbon atoms. The presence of these functional groups, along with the chiral centers, imparts specific chemical and biological properties to the molecule. The hydrochloride salt form enhances its solubility and stability, making it suitable for various experimental and clinical settings.

Recent studies have highlighted the potential of cis-4-Methyl-piperidin-3-ol hydrochloride in modulating various biological pathways. One notable area of research is its role as a ligand for G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in signal transduction and are involved in numerous physiological processes. The ability of cis-4-Methyl-piperidin-3-ol hydrochloride to interact with specific GPCRs makes it a valuable tool for understanding receptor function and developing targeted therapies.

In addition to its potential as a GPCR ligand, cis-4-Methyl-piperidin-3-ol hydrochloride has shown promise in the treatment of neurological disorders. Research has indicated that this compound can modulate neurotransmitter systems, particularly those involving dopamine and serotonin. These neurotransmitters are critical for mood regulation, cognitive function, and motor control. By influencing these systems, cis-4-Methyl-piperidin-3-ol hydrochloride may offer therapeutic benefits for conditions such as depression, anxiety, and Parkinson's disease.

The pharmacokinetic properties of cis-4-Methyl-piperidin-3-ol hydrochloride have also been extensively studied. Its bioavailability, distribution, metabolism, and excretion (ADME) characteristics are essential for optimizing its use in drug development. Studies have shown that the compound exhibits favorable pharmacokinetic profiles, with good oral bioavailability and low toxicity. These properties make it an attractive candidate for further preclinical and clinical evaluation.

In preclinical studies, cis-4-Methyl-piperidin-3-ol hydrochloride has demonstrated efficacy in animal models of various diseases. For example, it has shown anti-inflammatory effects in models of inflammatory bowel disease (IBD) and neuroprotective effects in models of neurodegenerative disorders. These findings suggest that the compound may have broad therapeutic applications beyond its initial areas of interest.

The safety profile of cis-4-Methyl-piperidin-3-ol hydrochloride is another critical aspect that has been thoroughly investigated. Toxicology studies have indicated that the compound is well-tolerated at therapeutic doses, with minimal side effects observed in both in vitro and in vivo models. This favorable safety profile further supports its potential as a safe and effective therapeutic agent.

The synthesis of cis-4-Methyl-piperidin-3-ol hydrochloride has been optimized to ensure high yields and purity. Various synthetic routes have been developed, including asymmetric synthesis methods that allow for the selective production of the desired enantiomer. These advancements in synthetic chemistry have made it possible to produce large quantities of the compound for research and development purposes.

In conclusion, cis-4-Methyl-piperidin-3-ol hydrochloride (CAS No. 955028-78-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, favorable pharmacokinetic properties, and promising preclinical results make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its biological activities and potential clinical applications.